Cas no 54567-94-1 (3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl-)

3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl- structure
54567-94-1 structure
Product name:3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl-
CAS No:54567-94-1
MF:C13H17N3
MW:215.294182538986
CID:354227
PubChem ID:12290156

3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl-
    • 1-ethyl-2,4,4,6-tetramethylpyridine-3,5-dicarbonitrile
    • 54567-94-1
    • DTXSID00484866
    • SCHEMBL11791955
    • Inchi: InChI=1S/C13H17N3/c1-6-16-9(2)11(7-14)13(4,5)12(8-15)10(16)3/h6H2,1-5H3
    • InChI Key: FOUXGJORARDBDK-UHFFFAOYSA-N
    • SMILES: CCN1C(C)=C(C#N)C(C)(C)C(C#N)=C1C

Computed Properties

  • Exact Mass: 215.14241
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.8Ų
  • XLogP3: 2.2

Experimental Properties

  • PSA: 50.82

3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl- Related Literature

Recommend Articles

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd